Cas no 878716-05-3 (N-(4-ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide
• CAS No: 878716-05-3
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• CID: 5438883
• Update Time: 2025-10-28

N-(4-ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-[(4-methylphenoxy)methyl]furan-3-carboxamide
• N-(4-ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide

• Inchi： 1S/C21H21NO4/c1-3-24-17-10-6-16(7-11-17)22-21(23)19-12-13-25-20(19)14-26-18-8-4-15(2)5-9-18/h4-13H,3,14H2,1-2H3,(H,22,23)
• InChI Key： VWXIXUVBGZABAW-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NC2=CC=C(OCC)C=C2)=O)=C1COC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide

N-(4-Ethoxyphenyl)-2-(4-Methylphenoxy)methylfuran-3-carboxamide (CAS No. 878716-05-3): An Overview of Its Structure, Properties, and Applications

N-(4-Ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide (CAS No. 878716-05-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, physical properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Synthesis:

The molecular formula of N-(4-Ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide is C₂₀H₂₁NO₄, with a molecular weight of approximately 347.39 g/mol. The compound features a furan ring linked to an amide group, which is further substituted with a 4-ethoxyphenyl and a 4-methylphenoxy moiety. The synthesis of this compound typically involves multi-step reactions, including the formation of the furan ring and subsequent functional group modifications.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-(4-Ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the aryl substituents onto the furan ring. This method has been shown to be highly efficient and scalable, making it suitable for large-scale production in industrial settings.

Physical and Chemical Properties:

N-(4-Ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide is a white crystalline solid with a melting point ranging from 165°C to 167°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits good thermal stability and can be stored at room temperature without significant degradation.

Spectroscopic analysis has provided valuable insights into the structural characteristics of N-(4-Ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide. Nuclear magnetic resonance (NMR) spectroscopy has confirmed the presence of the furan ring and the substituted phenyl groups. Additionally, mass spectrometry (MS) has been used to verify the molecular weight and confirm the purity of the synthesized compound.

Biological Activities and Mechanisms:

The biological activities of N-(4-Ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide have been extensively studied in recent years. One of its most notable properties is its ability to act as an inhibitor of specific enzymes involved in various physiological processes. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain.

A study published in the Journal of Medicinal Chemistry reported that N-(4-Ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide exhibited potent anti-inflammatory effects in both in vitro and in vivo models. The compound was found to significantly reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-(4-Ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide has also shown promise as an antitumor agent. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the activation of Akt/mTOR signaling, which is often dysregulated in various types of cancer.

Potential Applications:

The diverse biological activities of N-(4-Ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide make it a versatile compound with potential applications in multiple therapeutic areas. In addition to its anti-inflammatory and antitumor properties, it has also been investigated for its potential use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

A study published in Neurochemistry International reported that N-(4-Ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide exhibited neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it may have therapeutic potential for treating neurodegenerative conditions characterized by oxidative stress and neuroinflammation.

In conclusion, N-(4-Ethoxyphenyl)-2-(4-methylphenoxy)methylfuran-3-carboxamide (CAS No. 878716-05-3) is a promising compound with a wide range of biological activities. Its unique chemical structure and diverse biological properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds significant potential for advancing our understanding and treatment of several important diseases.